Cas no 96136-13-9 (Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester)
96136-13-9 structure
Product Name:Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester
CAS No:96136-13-9
MF:C13H16O3
MW:220.264344215393
CID:800080
PubChem ID:4072499
Update Time:2025-04-19
Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester
- 3-benzyl-4-methyl-2-oxopentanoate
- BENZYL-2-KETO-ISOHEXANOATE
- 4-Methyl-2-oxo-pentanoic acid,benzyl ester
- 4-methyl-2-oxo-pentanoic phenylmethyl ester acid
- benzyl 4-methyl-2-oxo-pentanoate
- 96136-13-9
- SOVNRTNKFRLUDW-UHFFFAOYSA-N
- benzyl 4-methyl-2-oxopentanoate
- 4-Methyl-2-oxo-pentanoic acid, benzyl ester
- SCHEMBL6654150
- AKOS025212735
-
- Inchi： 1S/C13H16O3/c1-10(2)8-12(14)13(15)16-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
- InChI Key： SOVNRTNKFRLUDW-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(C(CC(C)C)=O)=O
Computed Properties
- Exact Mass: 220.11000
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 2.34500
Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Pentanoic acid,4-methyl-2-oxo-, phenylmethyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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